1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-hydroxy-3-[[(2-methylphenyl)methylamino]methyl]piperidin-2-one
• InChI: InChI=1S/C21H25FN2O2/c1-16-5-2-3-6-18(16)13-23-15-21(26)11-4-12-24(20(21)25)14-17-7-9-19(22)10-8-17/h2-3,5-10,23,26H,4,11-15H2,1H3
• InChI Key: QIUOTQNCWDMRMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNCC2(CCCN(C2=O)CC3=CC=C(C=C3)F)O
• Molecular Formula: C21H25FN2O2
• Molecular Weight: 356.4 g/mol

Description

1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone is a synthetic compound that has received significant attention from the scientific community due to its potential applications in various fields. This compound has been extensively studied for its unique properties and mechanism of action, which makes it an ideal candidate for research in the fields of pharmacology, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone involves the inhibition of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. By inhibiting this enzyme, this compound increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function and memory. It has also been shown to have neuroprotective effects, which may make it useful for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone in lab experiments is its unique mechanism of action, which makes it an ideal candidate for research in the fields of pharmacology and neurology. However, one limitation of this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone. One potential area of research is the development of new drugs based on the structure of this compound for the treatment of neurodegenerative diseases. Another potential area of research is the investigation of the biochemical and physiological effects of this compound in different animal models. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone involves several steps. The first step involves the reaction of 4-fluorobenzyl chloride with 2-methylbenzylamine to form 1-(4-fluorobenzyl)-2-methylbenzylamine. This intermediate is then reacted with 3-hydroxy-2-piperidone to form the final product.

Scientific Research Applications

1-(4-fluorobenzyl)-3-hydroxy-3-{[(2-methylbenzyl)amino]methyl}-2-piperidinone has been extensively studied for its potential applications in various fields. In pharmacology, this compound has been investigated for its potential use as a drug for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.